Cas no 1248097-59-7 (9-(Propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane)

• Product Name: 9-(Propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane
• CAS No: 1248097-59-7
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5739585
• PubChem ID: 62110597
• Update Time: 2025-05-23

9-(Propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• EN300-739151
• 9-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane
• 1248097-59-7
• AKOS011390252
• CS-0272299
• 9-Isopropyl-1-oxa-4-azaspiro[5.5]undecane
• 1-Oxa-4-azaspiro[5.5]undecane, 9-(1-methylethyl)-
• 9-(Propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C12H23NO/c1-10(2)11-3-5-12(6-4-11)9-13-7-8-14-12/h10-11,13H,3-9H2,1-2H3
• InChI Key： UGBJUBAUZNPVFS-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCC(C(C)C)CC2

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 286.6±15.0 °C(Predicted)
• pka: 9.08±0.40(Predicted)

Additional information on 9-(Propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane

9-(Propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane: A Comprehensive Overview

9-(Propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane is a unique organic compound with the CAS number 1248097-59-7. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is formed by a five-membered and a six-membered ring system, creating a complex yet fascinating molecular framework.

The spiro[5.5]undecane core of this compound is further substituted with a propan-2-yl group at the ninth position and an oxa (oxygen) and aza (nitrogen) substituent at positions 1 and 4, respectively. This substitution pattern not only enhances the structural complexity of the molecule but also imparts unique chemical and physical properties that make it a subject of interest in various research domains.

Recent studies have highlighted the potential of 9-(Propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane in drug discovery and material science. The spiro structure is known to exhibit significant bioactivity due to its ability to mimic natural product scaffolds, which are often found in pharmacologically active compounds. Researchers have explored the use of this compound as a lead molecule for developing new drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

In addition to its biological applications, the compound has shown promise in materials science. The rigid spiro structure provides excellent mechanical properties, making it a candidate for advanced materials such as high-performance polymers and nanomaterials. Recent advancements in polymer chemistry have demonstrated how such spiro compounds can be integrated into polymer networks to enhance their mechanical strength and thermal stability.

The synthesis of 9-(Propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spiro ring system through intramolecular cyclization reactions, followed by selective functionalization to introduce the propan-2-yl, oxygen, and nitrogen substituents. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These studies have provided valuable insights into its molecular structure, stereochemistry, and dynamic behavior under different conditions.

In conclusion, 9-(Propan-2-yl)-1 oxaspiro[5.5]undecane with CAS number 1248097 59 7 is a versatile compound with significant potential across multiple scientific disciplines. Its unique spiro structure, combined with functional substituents, makes it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing science and technology.